Cas no 51170-56-0 (N,n-diethylcarbamic acid benzyl ester)

N,n-diethylcarbamic acid benzyl ester structure
51170-56-0 structure
Product Name:N,n-diethylcarbamic acid benzyl ester
CAS No:51170-56-0
MF:C12H17NO2
MW:207.268883466721
CID:2188222
PubChem ID:10262437
Update Time:2025-04-21

N,n-diethylcarbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

    • N,n-diethylcarbamic acid benzyl ester
    • benzyl N,N-diethylcarbamate
    • CHEMBL5440755
    • Benzyl diethylcarbamate
    • DTXSID50437504
    • 51170-56-0
    • SCHEMBL16665613
    • Inchi: 1S/C12H17NO2/c1-3-13(4-2)12(14)15-10-11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
    • InChI Key: AYEFZRJHKJIURZ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N(CC)CC)=O

Computed Properties

  • Exact Mass: 207.125928785Da
  • Monoisotopic Mass: 207.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.5Ų
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.